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Compound of Interest

Compound Name: EW-7195

Cat. No.: B15613389 Get Quote

For researchers and drug development professionals, the proper handling and disposal of

chemical compounds like EW-7195 are critical for maintaining laboratory safety and

environmental integrity. This document provides a comprehensive guide to the proper disposal

procedures for EW-7195, a potent and selective ALK5 inhibitor. Adherence to these guidelines

is essential for mitigating risks and ensuring compliance with regulatory standards.
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Property Value Source

IUPAC Name

3-((4-([1][2]triazolo[1,5-

a]pyridin-6-yl)-5-(6-

methylpyridin-2-yl)-1H-

imidazol-2-

yl)methylamino)benzonitrile

[3]

Molecular Formula C29H22N8 N/A

Molecular Weight 498.55 g/mol N/A

Mechanism of Action
Potent and selective inhibitor

of ALK5 (TGFβR1) kinase
[1][2][4]

IC50 4.83 nM for ALK5 [1][2][4]

Solubility Soluble in DMSO N/A

Storage

Store at -20°C for short-term

(up to 1 month) and -80°C for

long-term (up to 6 months)

[1]

Proper Disposal Protocol for EW-7195
While specific disposal instructions for EW-7195 are not readily available, the following

procedure is based on general best practices for the disposal of chemical research

compounds. It is imperative to consult and adhere to all national and local regulations, as well

as your institution's specific waste management protocols.

Step 1: Personal Protective Equipment (PPE)

Before handling EW-7195 for disposal, ensure you are wearing the appropriate personal

protective equipment to minimize exposure.

Eye Protection: Wear safety goggles with side shields.

Hand Protection: Use chemically resistant gloves.

Body Protection: Wear a lab coat or other protective clothing.
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Step 2: Waste Segregation and Collection

Proper segregation of chemical waste is crucial to prevent dangerous reactions and ensure

correct disposal.

Original Containers: Whenever possible, leave the chemical waste in its original container.

No Mixing: Do not mix EW-7195 waste with other chemical waste streams.

Solid Waste: Collect any solid waste, such as contaminated consumables (e.g., pipette tips,

tubes), in a designated and clearly labeled hazardous waste container.

Liquid Waste: Collect liquid waste containing EW-7195 (e.g., unused solutions, cell culture

media) in a separate, sealed, and clearly labeled hazardous waste container.

Step 3: Labeling and Storage

Properly label all waste containers to ensure clear identification and safe handling.

Clear Labeling: Affix a hazardous waste tag to the container that includes the chemical name

("EW-7195"), concentration, and any known hazards.

Secure Storage: Store the sealed waste container in a designated, well-ventilated, and

secure area away from incompatible materials, pending collection by your institution's

environmental health and safety (EHS) department.

Step 4: Arranging for Disposal

Contact EHS: Follow your institution's procedures for chemical waste pickup. This typically

involves contacting the Environmental Health and Safety (EHS) office to schedule a

collection.[5]

Documentation: Complete any required waste disposal forms or manifests as per your

institution's protocol.

Experimental Protocol: Inhibition of TGF-β1-Induced
Smad2 Phosphorylation
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The following is a representative protocol for an in vitro experiment to assess the inhibitory

effect of EW-7195 on the TGF-β signaling pathway, based on methodologies described in the

literature.[1][3]

Objective: To determine the efficacy of EW-7195 in inhibiting the TGF-β1-induced

phosphorylation of Smad2 in mammary epithelial cells.

Materials:

Mammary epithelial cell line (e.g., NMuMG)

Complete cell culture medium

EW-7195 stock solution (in DMSO)

Recombinant human TGF-β1

Phosphate-buffered saline (PBS)

Lysis buffer

Primary antibodies: anti-phospho-Smad2, anti-total-Smad2

Secondary antibody (e.g., HRP-conjugated)

Western blot reagents and equipment

Procedure:

Cell Culture: Plate mammary epithelial cells in a multi-well plate and grow to the desired

confluency in complete medium.

Serum Starvation: Prior to treatment, serum-starve the cells for a specified period (e.g., 2-4

hours) to reduce basal signaling.

EW-7195 Pre-treatment: Treat the cells with varying concentrations of EW-7195 (e.g., 0.5

µM, 1 µM) or vehicle (DMSO) for a designated pre-incubation time (e.g., 1.5 hours).[1]
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TGF-β1 Stimulation: Stimulate the cells with TGF-β1 (e.g., 5 ng/mL) for a short period (e.g.,

30-60 minutes) to induce Smad2 phosphorylation. A negative control group should remain

unstimulated.

Cell Lysis: Wash the cells with cold PBS and then lyse them with an appropriate lysis buffer

to extract total protein.

Western Blotting:

Quantify the protein concentration of the lysates.

Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

Block the membrane and then incubate with the primary antibody against phospho-

Smad2.

Wash the membrane and incubate with the appropriate secondary antibody.

Develop the blot to visualize the protein bands.

Strip the membrane and re-probe with an antibody against total Smad2 to normalize the

data.

Data Analysis: Quantify the band intensities and express the level of phosphorylated Smad2

relative to the total Smad2.

Visualizing the Mechanism of Action of EW-7195
The following diagram illustrates the TGF-β signaling pathway and the inhibitory action of EW-
7195.
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Caption: TGF-β signaling pathway and the inhibitory effect of EW-7195 on ALK5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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